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Compound of Interest

Compound Name: A 71915

Cat. No.: B1664746 Get Quote

Researchers and drug development professionals handling A-71915 must adhere to specific

safety and disposal protocols to mitigate risks and ensure environmental protection. A-71915 is

a potent natriuretic peptide receptor A (NPRA) antagonist and presents hazards that

necessitate careful management of its waste.[1][2] This guide provides essential, step-by-step

procedures for the proper disposal of A-71915, aligning with safety data sheet

recommendations.

Hazard and Safety Summary
A-71915 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[3] Therefore, preventing its release into the environment is a critical aspect of its

handling and disposal.
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Hazard Classification Description Precautionary Statement

Acute Oral Toxicity (Category

4)
Harmful if swallowed.

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.

Acute Aquatic Toxicity

(Category 1)
Very toxic to aquatic life.

P273: Avoid release to the

environment. P391: Collect

spillage.

Chronic Aquatic Toxicity

(Category 1)

Very toxic to aquatic life with

long lasting effects.

P273: Avoid release to the

environment. P391: Collect

spillage.

Source: DC Chemicals Safety Data Sheet[3]

Personal Protective Equipment (PPE)
When handling A-71915, especially during disposal procedures, all personnel must wear

appropriate personal protective equipment.

PPE Item Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves.

Skin and Body Protection Impervious clothing.

Respiratory Protection Suitable respirator.

Source: DC Chemicals Safety Data Sheet[3]

Step-by-Step Disposal Procedure
The primary directive for the disposal of A-71915 is to treat it as hazardous waste. It should not

be disposed of down the drain or in regular trash.
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Containment:

Ensure all waste containing A-71915, including unused product, contaminated lab supplies

(e.g., pipette tips, vials), and personal protective equipment, is collected in a designated

and clearly labeled waste container.

The container must be sealable and made of a material compatible with the chemical.

Labeling:

Clearly label the waste container with "Hazardous Waste," the chemical name "A-71915,"

and the relevant hazard pictograms (e.g., harmful, environmental hazard).

Storage:

Store the sealed hazardous waste container in a cool, well-ventilated area, away from

incompatible materials such as strong acids/alkalis and strong oxidizing/reducing agents.

[3]

Follow the recommended storage conditions for the compound: -20°C for the powder form

and -80°C if in a solvent.[3]

Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[3]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste. They will have established procedures and

licensed contractors for this purpose.

Do not attempt to neutralize or treat the chemical waste unless you are trained and

equipped to do so and it is part of an approved institutional protocol.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of A-71915.
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A-71915 Disposal Workflow
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Caption: Decision workflow for the safe disposal of A-71915.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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